Cas no 54064-39-0 (Ethyl 3-methyl-2-nitrobenzoate)

Ethyl 3-methyl-2-nitrobenzoate structure

54064-39-0 structure

Product Name:Ethyl 3-methyl-2-nitrobenzoate

CAS No:54064-39-0

Molecular Formula:C₁₀H₁₁NO₄

Molecular Weight:209.19864

MDL:MFCD11111006

CID:1038916

PubChem ID:20093011

Ethyl 3-methyl-2-nitrobenzoate Properties

Names and Identifiers

- Ethyl 3-methyl-2-nitrobenzoate
- 2-Nitro-3-methyl-benzoesaeure-aethylester
- AK106987
- ANW-61820
- CTK8B9012
- KB-253021
- SureCN6656676
- Ethyl3-methyl-2-nitrobenzoate
- SCHEMBL6656676
- CS-0083371
- AKOS008948396
- GORJIFRUPPQKPQ-UHFFFAOYSA-N
- DTXSID70602313
- 3-Methyl-2-nitro-benzoic acid ethyl ester
- 54064-39-0
- AS-8489
- MFCD11111006
- DB-108823
- +Expand
- MDL： MFCD11111006
- InChIKey： GORJIFRUPPQKPQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H11NO4/c1-3-15-10(12)8-6-4-5-7(2)9(8)11(13)14/h4-6H,3H2,1-2H3
- SMILES： CCOC(=O)C1=CC=CC(=C1[N+](=O)[O-])C

Computed Properties

Exact Mass: 209.06883
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 209.06880783g/mol
Heavy Atom Count: 15
Complexity: 248
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 72.1Å²

Experimental Properties

PSA: 69.44

Ethyl 3-methyl-2-nitrobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00E4GI-1g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95%	1g	$139.00	2024-04-30
A2B Chem LLC	AG58162-1g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	98%	1g	$50.00	2024-04-19
abcr	AB468676-5 g	Ethyl 3-methyl-2-nitrobenzoate, min. 95%; .	54064-39-0		5g	€221.00	2023-04-21
Apollo Scientific	OR110352-1g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0		1g	£75.00	2023-08-31
Chemenu	CM155010-25g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95%	25g	$486
Crysdot LLC	CD12063315-25g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95+%	25g	$515	2024-07-24
eNovation Chemicals LLC	Y1256875-1g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	98%	1g	$100	2024-06-06
Fluorochem	227800-1g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95%	1g	￡40.00	2022-02-28
TRC	E572515-250mg	ethyl 3-methyl-2-nitrobenzoate	54064-39-0		250mg	$ 50.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1154011-100mg	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95%	100mg	￥90.00

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5. Self-assembled molecules as selective contacts in CsPbBr3 nanocrystal light emitting diodes†

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10. Cu1.5Mn1.5O4 spinel: a novel anode material for lithium-ion batteries†

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54064-39-0 (Ethyl 3-methyl-2-nitrobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:54064-39-0)Ethyl 3-methyl-2-nitrobenzoate

Purity:99%/99%

Quantity:5g/25g

Price($):238.0/651.0